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Compound of Interest

N,N',N"-Triphenyl-1,3,5-
Compound Name: o
benzenetriamine

Cat. No.: B373627

An In-depth Technical Guide on N,N',N"-Triphenyl-1,3,5-benzenetriamine and its Derivatives
for Researchers and Scientists

Synonyms and Identifiers

N,N',N"-Triphenyl-1,3,5-benzenetriamine is an aromatic organic compound with a variety of
synonyms and identifiers used across chemical literature and databases.

Systematic and Common Names:
o |[UPAC Name: N1,N3,N5-triphenylbenzene-1,3,5-triamine[1]
e Common Synonyms: 1,3,5-Tris(phenylamino)benzene, 1,3,5-Trianilinobenzene

Chemical Identifiers:

CAS Number: 102664-66-4[2][3][4]

PubChem CID: 227820[1][2]

MDL Number: MFCD01463903[1]

InChl Key: BMQHYGLEATWRFO-UHFFFAOYSA-N[1][2]
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Physicochemical Properties

A summary of the key physicochemical properties of N,N',N"-Triphenyl-1,3,5-
benzenetriamine is presented in the table below. This data is crucial for understanding its
behavior in various applications, from materials science to potential, though less explored,
biological contexts.

Property Value Source
Molecular Formula C24H21Ns [1112113114]
Molecular Weight 351.45 g/mol [1114]
Appearance White to Gray to Brown

powder/crystal
Melting Point 198 °C [11[5]
Boiling Point 530.6 °C at 760 mmHg [5]
Density 1.222 g/cm3 [5]
Flash Point 2979 °C [5]
Purity >98.0% (HPLC)

Applications in Materials Science

N,N',N"-Triphenyl-1,3,5-benzenetriamine and its derivatives are primarily recognized for their
applications in materials science, particularly in the field of organic electronics. Their unique
molecular structure, characterized by a central benzene ring with three phenylamino
substituents, imparts valuable electronic properties.

Hole-Transporting Materials:

This class of compounds is widely investigated as hole-transporting materials (HTMs) in
various electronic devices.[6][7][8][9] The triphenylamine core is an excellent electron donor,
facilitating the movement of positive charge carriers (holes). This property is critical for the
performance of:
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o Perovskite Solar Cells (PSCs): Triphenylamine-based HTMs are essential components in
PSCs, contributing to their high power conversion efficiencies.[6][9] They play a crucial role
in extracting holes from the perovskite layer and transporting them to the electrode.

o Organic Light-Emitting Diodes (OLEDSs): The electronic properties of these materials make
them suitable for use in OLEDs, where they facilitate efficient charge injection and transport,
leading to improved device performance.[10]

Antioxidants:

Research has shown that 1,3,5-tris(phenylamino)benzene exhibits significant antioxidation
properties, particularly at elevated temperatures. It has demonstrated better performance than
the commercial antioxidant diphenylamine at 150°C and 210°C, making it a potential candidate
for use as a high-temperature antioxidant in applications such as lubricating oils.[11]

Experimental Protocols

Detailed methodologies for the synthesis of N,N',N"-Triphenyl-1,3,5-benzenetriamine and
related compounds are crucial for researchers. Below are summaries of synthetic routes
reported in the literature.

Synthesis from 3,5-dihydroxyphenol and Aniline:

A reported synthesis of N1,N3,N5-triphenylbenzene-1,3,5-triamine involves the reaction of 3,5-
dihydroxyphenol with aniline in the presence of hydrogen chloride.[5]

Reactants: 3,5-dihydroxyphenol and aniline.

Catalyst: Hydrogenchloride.

Reaction Conditions: The reaction mixture is heated at temperatures ranging from 20°C to
190°C for 2 hours.

Yield: A reference yield of 90.0% has been reported for this method.[5]

Synthesis from 1,3,5-trichlorobenzene and Aniline:
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Another synthetic approach utilizes 1,3,5-trichlorobenzene and aniline to produce the target
compound.[5]

e Reactants: 1,3,5-trichlorobenzene and aniline.

 Yield: A reference yield of 85.0% has been reported.[5]

Relevance in Drug Development

While the primary applications of N,N',N"-Triphenyl-1,3,5-benzenetriamine and its derivatives
are in materials science, the core triphenylamine structure is of interest in medicinal chemistry.
However, direct applications of N,N',N"-Triphenyl-1,3,5-benzenetriamine in drug development
are not well-documented in the reviewed literature. The broader class of triarylamines has been
explored for various biological activities, but specific studies focusing on this compound's
therapeutic potential are lacking. Further research would be required to establish any
significant role in this field.

Visualizations

To aid in the understanding of the synthesis processes, the following diagrams illustrate the
experimental workflows.

G,S—dihydroxyphenol + Aniline]

L) Heating (20-190°C, 2h)
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N,N',N"-Triphenyl-1,3,5-benzenetriamine
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Caption: Synthesis of N,N',N"-Triphenyl-1,3,5-benzenetriamine from 3,5-dihydroxyphenol.

G,B,S—Trichlorobenzene + Aniline Reaction N,N',N"-Triphenyl-1,3,5-benzenetriamine
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Caption: Synthesis of N,N',N"-Triphenyl-1,3,5-benzenetriamine from 1,3,5-trichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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